4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)benzene-1-carboximidamide hydrochloride
Overview
Description
“4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)benzene-1-carboximidamide hydrochloride” is a chemical compound with the CAS Number: 1258640-96-8 . It has a molecular weight of 289.79 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The IUPAC name of the compound is "4-(1,1-dioxido-4-thiomorpholinyl)benzenecarboximidamide hydrochloride" . The InChI code is "1S/C11H15N3O2S.ClH/c12-11(13)9-1-3-10(4-2-9)14-5-7-17(15,16)8-6-14;/h1-4H,5-8H2,(H3,12,13);1H" .Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the data.Scientific Research Applications
Synthesis and Reactivity
- Synthesis and Structural Analysis : The compound's synthesis involves reactions with various amines, demonstrating versatility in chemical reactions. For instance, its reaction with hydrazine hydrate and hydroxylamine has been detailed (Asinger, Kaussen, Gold-Martin, & Saus, 1981). Additionally, its interaction with aldehydes, ketones, and chlorinated triazines demonstrates its reactivity and potential for forming various derivatives.
Chemical Properties and Applications
- Biological Activity Exploration : Studies have explored the biological activities of related compounds. For example, analogs of the compound have been identified as inhibitors of HCV NS5B polymerase, highlighting their potential therapeutic applications (Ellis et al., 2008).
- Crystal Structure Analysis : The compound's derivatives, such as 4-(1H-Benzimidazol-2-ylmethyl)-2H-1,4-benzothiazin-3(4H)-one, have been structurally analyzed to understand their molecular conformations and interactions (Fun et al., 2010).
Pharmacological Research
- Anti-hyperglycemic Evaluation : Research on related carboximidamide derivatives has shown significant findings in the context of anti-hyperglycemic activities, indicating potential applications in diabetes treatment (Moustafa et al., 2021).
- Fluorescent Molecular Probes : Some derivatives have been found to serve as sensitive molecular probes for nanoparticles, exhibiting unique fluorescence features (Bekere et al., 2013).
Material Science and Chemistry
- Synthesis of Heterocyclic Compounds : The compound is used in the synthesis of various heterocyclic compounds, indicating its significance in material science and chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
- Luminescent Properties in Solid State : Research has been conducted on its derivatives to study their luminescent properties, which is crucial for applications in optoelectronics and sensor technology (Thirumurugan & Natarajan, 2004).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
4-(1,1-dioxo-1,4-thiazinan-4-yl)benzenecarboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2S.ClH/c12-11(13)9-1-3-10(4-2-9)14-5-7-17(15,16)8-6-14;/h1-4H,5-8H2,(H3,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCSBJDAIWZPOJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1C2=CC=C(C=C2)C(=N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1258640-96-8 |
Source
|
| Record name | Benzenecarboximidamide, 4-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1258640-96-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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